rac cis-Moxifloxacin Acyl-β-D-glucuronide
rac cis-Moxifloxacin Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
733002-61-4
VCID:
VC0022991
InChI:
InChI=1S/C27H32FN3O10/c1-39-23-17-13(7-15(28)18(23)30-8-11-3-2-6-29-16(11)10-30)19(32)14(9-31(17)12-4-5-12)26(38)41-27-22(35)20(33)21(34)24(40-27)25(36)37/h7,9,11-12,16,20-22,24,27,29,33-35H,2-6,8,10H2,1H3,(H,36,37)/t11-,16+,20?,21+,22?,24?,27+/m0/s1
SMILES:
COC1=C2C(=CC(=C1N3CC4CCCNC4C3)F)C(=O)C(=CN2C5CC5)C(=O)OC6C(C(C(C(O6)C(=O)O)O)O)O
Molecular Formula:
C₂₇H₃₂FN₃O₁₀
Molecular Weight:
577.56
rac cis-Moxifloxacin Acyl-β-D-glucuronide
CAS No.: 733002-61-4
Reference Standards
VCID: VC0022991
Molecular Formula: C₂₇H₃₂FN₃O₁₀
Molecular Weight: 577.56
CAS No. | 733002-61-4 |
---|---|
Product Name | rac cis-Moxifloxacin Acyl-β-D-glucuronide |
Molecular Formula | C₂₇H₃₂FN₃O₁₀ |
Molecular Weight | 577.56 |
IUPAC Name | (3R,6R)-6-[7-[(4aS,7aS)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxoquinoline-3-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C27H32FN3O10/c1-39-23-17-13(7-15(28)18(23)30-8-11-3-2-6-29-16(11)10-30)19(32)14(9-31(17)12-4-5-12)26(38)41-27-22(35)20(33)21(34)24(40-27)25(36)37/h7,9,11-12,16,20-22,24,27,29,33-35H,2-6,8,10H2,1H3,(H,36,37)/t11-,16+,20?,21+,22?,24?,27+/m0/s1 |
SMILES | COC1=C2C(=CC(=C1N3CC4CCCNC4C3)F)C(=O)C(=CN2C5CC5)C(=O)OC6C(C(C(C(O6)C(=O)O)O)O)O |
Synonyms | 1-[1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-7-[(4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-3-quinolinecarboxylate] β-D-Glucopyranuronic Acid; |
PubChem Compound | 46782402 |
Last Modified | Nov 11 2021 |
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